Cas no 47743-70-4 (N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine)

N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine Properties

Names and Identifiers

• N1,N1-Bis(4-(diethylamino)phenyl)-N4,N4-diethylbenzene-1,4-diamine
• 4-N,4-N-bis[4-(diethylamino)phenyl]-1-N,1-N-diethylbenzene-1,4-diamine
• TRIS(4-(DIETHYLAMINO)PHENYL)AMINE 99
• 1,4-Benzenediamine, N,N-bis(4-(diethylamino)phenyl)-N',N'-diethyl-
• 556394_ALDRICH
• AC1L55QK
• AK123350
• MolPort-003-936-693
• SureCN332675
• Tris[4-(diethylamino)phenyl]amine
• DTXSID0068490
• 1,4-Benzenediamine, N1,N1-bis(4-(diethylamino)phenyl)-N4,N4-diethyl-
• 47743-70-4
• N1,N1-bis[4-(diethylamino)phenyl]-N4,N4-diethylbenzene-1,4-diamine
• SCHEMBL332675
• AS-82985
• 1,4-Benzenediamine, N,N-bis[4-(diethylamino)phenyl]-N',N'-diethyl-
• Tris(4-(diethylamino)phenyl)amine99
• Tris[4-(diethylamino)phenyl]amine, 99%
• AKOS015889614
• HWNGZPYALGWORF-UHFFFAOYSA-N
• CS-0435290
• G78607
• tris(4-(diethylamino)phenyl)amine
• +Expand

• MDL： MFCD03427174
• InChIKey： HWNGZPYALGWORF-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H42N4/c1-7-31(8-2)25-13-19-28(20-14-25)34(29-21-15-26(16-22-29)32(9-3)10-4)30-23-17-27(18-24-30)33(11-5)12-6/h13-24H,7-12H2,1-6H3
• SMILES： CCN(CC)C1=CC=C(C=C1)N(C2=CC=C(C=C2)N(CC)CC)C3=CC=C(C=C3)N(CC)CC

Computed Properties

• Exact Mass: 458.34126
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 12
• Monoisotopic Mass: 458.34094736g/mol
• Heavy Atom Count: 34
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96
• Melting Point: 104-106 °C (lit.)
• Color/Form: Not available
• Solubility: Not available